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Compound of Interest

Compound Name: Fmoc-Dap-OH

Cat. No.: B557191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for N-α-(9-Fluorenylmethoxycarbonyl)-L-2,3-

diaminopropionic acid (Fmoc-Dap-OH). Understanding the chemical stability of this versatile

building block is critical for its effective use in peptide synthesis and various applications in drug

discovery and development. This document outlines the intrinsic properties of Fmoc-Dap-OH,

its degradation pathways, and best practices for its handling and storage to ensure its integrity

and performance in research and manufacturing.

Chemical and Physical Properties
Fmoc-Dap-OH is a synthetic amino acid derivative that is widely used in solid-phase peptide

synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) group provides a base-labile

protecting group for the α-amino functionality, which is a cornerstone of modern peptide

chemistry.
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Property Value Reference

Chemical Name

N-α-(9-

Fluorenylmethoxycarbonyl)-L-

2,3-diaminopropionic acid

Synonyms
Nalpha-Fmoc-L-2,3-

diaminopropionic acid
[1][2]

CAS Number 181954-34-7 [1][2]

Molecular Formula C₁₈H₁₈N₂O₄ [1]

Molecular Weight 326.35 g/mol [1]

Appearance White to off-white solid/powder [1]

Purity (Typical) ≥97.0% (HPLC) [1]

Solubility
Soluble in organic solvents

such as DMF and NMP
[3]

Stability Profile of Fmoc-Dap-OH
The stability of Fmoc-Dap-OH is primarily dictated by the lability of the Fmoc protecting group.

As a solid, Fmoc-Dap-OH is generally stable when stored under appropriate conditions.

However, in solution, its stability is significantly influenced by the chemical environment,

particularly the pH.

pH Sensitivity and the Fmoc Degradation Pathway
The most significant factor affecting the stability of Fmoc-Dap-OH is its susceptibility to basic

conditions. The Fmoc group is designed to be readily cleaved by mild bases, a property that is

exploited for its removal during SPPS.[4] The degradation proceeds via a β-elimination

mechanism. A base, typically a secondary amine like piperidine, abstracts the acidic proton on

the C9 position of the fluorene ring.[5][6] This is followed by the elimination of dibenzofulvene

(DBF) and carbon dioxide, liberating the free α-amino group.[4][5]
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Figure 1: Base-catalyzed degradation pathway of the Fmoc group.

Due to this inherent basic lability, solutions of Fmoc-Dap-OH should be prepared fresh and

used promptly, especially if the solution contains any basic components. The Fmoc group is, in

contrast, stable under acidic conditions, which allows for the use of acid-labile side-chain

protecting groups in orthogonal peptide synthesis strategies.[4][7]

Influence of Temperature, Light, and Moisture
While the primary degradation pathway is base-catalyzed, other environmental factors can also

influence the long-term stability of Fmoc-Dap-OH:

Temperature: Elevated temperatures can accelerate the rate of chemical degradation. For

this reason, refrigerated storage is recommended.

Light: The fluorenyl moiety of the Fmoc group can absorb UV light, and prolonged exposure

to light, particularly in solution, may lead to photochemical degradation.[3] Therefore, it is

advisable to store the compound in the dark or in amber vials.

Moisture: Fmoc-Dap-OH should be protected from moisture. The presence of water could

potentially facilitate hydrolysis or other degradation reactions, especially if basic or acidic

impurities are present.

Recommended Storage and Handling
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To ensure the long-term stability and purity of Fmoc-Dap-OH, the following storage and

handling guidelines are recommended:

Parameter Recommended Condition

Temperature 2-8°C

Atmosphere
Store under an inert atmosphere (e.g., argon or

nitrogen)

Light Exposure
Protect from light; store in a dark place or amber

vial

Moisture Keep in a tightly sealed container in a dry place

Handling Best Practices:

Allow the container to warm to room temperature before opening to prevent moisture

condensation.

Use in a well-ventilated area, and employ appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

For use in solution, dissolve the required amount immediately before use. Avoid preparing

stock solutions for long-term storage, especially in solvents like DMF which can contain

amine impurities.

Experimental Protocol for Stability Assessment:
Forced Degradation Study
A forced degradation study is essential to understand the intrinsic stability of a drug substance

and to develop stability-indicating analytical methods. The following is a representative protocol

for assessing the stability of Fmoc-Dap-OH under various stress conditions.

Objective
To evaluate the stability of Fmoc-Dap-OH under hydrolytic (acidic, basic, and neutral),

oxidative, thermal, and photolytic stress conditions and to identify potential degradation
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products.

Materials and Reagents
Fmoc-Dap-OH

HPLC grade acetonitrile (ACN)

HPLC grade water

Trifluoroacetic acid (TFA)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Class A volumetric flasks and pipettes

Analytical Method
A stability-indicating HPLC method should be used. A typical method would involve a C18

reversed-phase column with a gradient elution using a mobile phase consisting of water and

acetonitrile, both containing 0.1% TFA. Detection is typically performed using a UV detector at

a wavelength where the Fmoc group has strong absorbance (around 265 nm and 301 nm).

Experimental Workflow
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Figure 2: Experimental workflow for a forced degradation study of Fmoc-Dap-OH.

Detailed Procedure
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Preparation of Stock Solution: Prepare a stock solution of Fmoc-Dap-OH at a concentration

of 1 mg/mL in a 50:50 mixture of acetonitrile and water.

Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.2 M HCl to achieve a final

concentration of 0.1 M HCl. Keep the solution at 60°C.

Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.2 M NaOH to achieve a final

concentration of 0.1 M NaOH. Keep the solution at room temperature. Due to the high lability

of the Fmoc group to bases, significant degradation is expected rapidly.

Neutral Hydrolysis: To 1 mL of the stock solution, add 1 mL of water. Keep the solution at

60°C.

Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 6% H₂O₂ to achieve a final

concentration of 3% H₂O₂. Keep the solution at room temperature, protected from light.

Thermal Degradation: Store a known quantity of solid Fmoc-Dap-OH in an oven at 80°C. At

each time point, withdraw a sample, dissolve it in the solvent to the target concentration, and

analyze.

Photolytic Degradation: Expose solid Fmoc-Dap-OH and a solution of the compound to light

providing an overall illumination of not less than 1.2 million lux hours and an integrated near-

ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).

Sampling and Analysis: At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an

aliquot of each stressed sample. For the acid and base hydrolysis samples, neutralize the

solution before dilution. Dilute all samples to a suitable concentration for HPLC analysis

(e.g., 0.1 mg/mL). Analyze the samples by the stability-indicating HPLC method.

Conclusion
Fmoc-Dap-OH is a stable compound when stored as a solid under the recommended

conditions of refrigeration (2-8°C), protection from light and moisture, and under an inert

atmosphere. The primary instability arises from the base-lability of the Fmoc protecting group,

which is a key feature for its application in SPPS. Understanding and controlling these stability

factors are crucial for maintaining the purity and reactivity of Fmoc-Dap-OH, thereby ensuring

the successful synthesis of high-quality peptides for research and therapeutic development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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